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Compound of Interest

Compound Name: GAK inhibitor 2

Cat. No.: B12399381

Essential Safety and Handling Guide for GAK
Inhibitor 2

This guide provides crucial safety and logistical information for the handling and disposal of
GAK inhibitor 2, a potent cyclin G-associated kinase (GAK) inhibitor. The following procedures
are designed to ensure the safety of laboratory personnel and the integrity of experiments. This
document is intended for researchers, scientists, and drug development professionals.

Compound Information and Storage

GAK inhibitor 2 is a potent, ATP-competitive inhibitor of cyclin G-associated kinase.[1] Due to
the lack of a specific Safety Data Sheet (SDS) for a compound explicitly named "GAK inhibitor
2," this guide synthesizes information from structurally related and functionally similar GAK
inhibitors. As with any potent small molecule inhibitor, it should be handled with care in a
laboratory setting.

Quantitative Data Summary:
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Property Value Source
IC50 0.024 uM MedChemExpress
Storage (Solid) 3 years at -20°C SelleckChem
Storage (Solvent) 1 year at -80°C; 1 month at SelleckChem,
-20°C MedChemExpress
Solubility (DMSO) 74 mg/mL (199.78 mM) SelleckChem
Molecular Formula C20H22N205 SelleckChem
Molecular Weight 370.4 g/mol SelleckChem

Note: The IC50 value is for a potent GAK inhibitor and should be considered as a reference for
the potency of GAK inhibitor 2.

Personal Protective Equipment (PPE)

Given the potent nature of GAK inhibitor 2 and the absence of specific toxicity data, a
cautious approach to personal protection is warranted. The following PPE is mandatory when
handling the compound in solid or solution form.

PPE Requirements:
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PPE Item Specification

Double-gloving with nitrile gloves is
Gloves recommended. Change gloves immediately if

contaminated.

) ANSI-rated safety glasses with side shields or
Eye Protection _
chemical splash goggles.

A fully buttoned lab coat. Consider a disposable

Lab Coat ) -
gown when handling larger quantities.

For weighing or handling the solid form where
) ) aerosolization is possible, a NIOSH-approved
Respiratory Protection ) ) )
N95 respirator or higher is recommended. Work

in a certified chemical fume hood.

Experimental Protocols

3.1. Reconstitution of Solid Compound

Preparation: Before opening the vial, bring the solid compound to room temperature to
prevent moisture condensation.

Weighing: If weighing is required, perform this in a chemical fume hood or a ventilated
balance enclosure to minimize inhalation exposure.

Solvent Addition: Add the desired volume of fresh, anhydrous DMSO to the vial to achieve
the desired stock concentration.[1] For example, to prepare a 10 mM stock solution from 1
mg of the compound (MW: 370.4 g/mol ), add 269.98 uL of DMSO.

Dissolution: Vortex or sonicate the solution to ensure complete dissolution.

Storage: Aliquot the stock solution into smaller, single-use vials to avoid repeated freeze-
thaw cycles and store at -80°C for long-term storage (up to 1 year) or -20°C for short-term
storage (up to 1 month).[1]

3.2. General Handling Workflow
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The following diagram outlines the standard workflow for handling GAK inhibitor 2 in a
laboratory setting.

Click to download full resolution via product page

Standard laboratory workflow for handling potent chemical compounds.

Disposal Plan

All waste materials contaminated with GAK inhibitor 2 must be treated as hazardous chemical
waste.

e Solid Waste: Contaminated consumables such as pipette tips, tubes, and gloves should be
collected in a dedicated, clearly labeled hazardous waste container.

e Liquid Waste: Unused solutions and contaminated solvents should be collected in a sealed,
properly labeled hazardous waste container. Do not pour down the drain.

o Disposal: All hazardous waste must be disposed of through your institution's Environmental
Health and Safety (EHS) office in accordance with local, state, and federal regulations.

Signaling Pathway and Mechanism of Action

GAK is a serine/threonine kinase that plays a crucial role in clathrin-mediated trafficking.[2] It is
involved in both endocytic and secretory pathways.[2] GAK inhibitors have been shown to
interfere with viral entry and assembly, which are dependent on these pathways.[2]

The diagram below illustrates the proposed mechanism of action for GAK inhibitors in the
context of viral infection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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